N-(2-methyl-5-nitrophenyl)-2-(N-phenethylmethylsulfonamido)acetamide

• IUPAC Name: N-(2-methyl-5-nitrophenyl)-2-[methylsulfonyl(2-phenylethyl)amino]acetamide
• InChI: InChI=1S/C18H21N3O5S/c1-14-8-9-16(21(23)24)12-17(14)19-18(22)13-20(27(2,25)26)11-10-15-6-4-3-5-7-15/h3-9,12H,10-11,13H2,1-2H3,(H,19,22)
• InChI Key: BTGZTURCSPDBTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)CN(CCC2=CC=CC=C2)S(=O)(=O)C
• Molecular Formula: C18H21N3O5S
• Molecular Weight: 391.4 g/mol

Description

N-(2-methyl-5-nitrophenyl)-2-(N-phenethylmethylsulfonamido)acetamide, also known as MNSA, is a sulfonamide derivative that has been widely used in scientific research due to its unique chemical properties. The compound was first synthesized in the 1970s and has since been studied for its potential applications in various fields, including medicine, agriculture, and environmental science.

Mechanism of Action

The exact mechanism of action of N-(2-methyl-5-nitrophenyl)-2-(N-phenethylmethylsulfonamido)acetamide is not fully understood, but it is believed to work by inhibiting the synthesis of folic acid, which is essential for the growth and replication of bacteria, fungi, and cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of dihydropteroate synthase, an enzyme involved in the synthesis of folic acid. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-methyl-5-nitrophenyl)-2-(N-phenethylmethylsulfonamido)acetamide in lab experiments is its broad-spectrum activity against a variety of microorganisms. Additionally, this compound has low toxicity and is relatively easy to synthesize. However, one limitation of using this compound is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research involving N-(2-methyl-5-nitrophenyl)-2-(N-phenethylmethylsulfonamido)acetamide. One area of focus could be the development of new drugs based on the chemical structure of this compound, particularly for the treatment of antibiotic-resistant infections. Additionally, further research could be conducted to better understand the mechanism of action of this compound and its potential use in cancer treatment. Finally, research could be conducted to explore the potential environmental applications of this compound, such as its use as a pesticide or herbicide.

Synthesis Methods

The synthesis of N-(2-methyl-5-nitrophenyl)-2-(N-phenethylmethylsulfonamido)acetamide involves the reaction of 2-methyl-5-nitroaniline with N-phenethylmethylsulfonamide in the presence of acetic anhydride and a catalyst. The resulting product is then purified through a series of recrystallization steps to obtain the final compound.

Scientific Research Applications

N-(2-methyl-5-nitrophenyl)-2-(N-phenethylmethylsulfonamido)acetamide has been extensively studied for its potential applications in the field of medicine. It has been shown to have antibacterial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs. Additionally, this compound has been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of certain cancer cells.